Cas no 917775-27-0 (Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester)

• Product Name: Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester
• CAS No: 917775-27-0
• MF: C₂₃H₃₀O₅
• MW: 386.481307506561
• CID: 784572
• PubChem ID: 71428364
• Update Time: 2025-04-19

Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester
• (4-methoxyphenyl) 4-(9-hydroxynonoxy)benzoate
• DTXSID80847091
• 917775-27-0
• 4-Methoxyphenyl 4-[(9-hydroxynonyl)oxy]benzoate

• Inchi： 1S/C23H30O5/c1-26-20-13-15-22(16-14-20)28-23(25)19-9-11-21(12-10-19)27-18-8-6-4-2-3-5-7-17-24/h9-16,24H,2-8,17-18H2,1H3
• InChI Key： STFKJHPOFHFJHN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC2C=CC(=CC=2)OC)=CC=1)CCCCCCCCCO

Computed Properties

• Exact Mass: 386.20932405g/mol
• Monoisotopic Mass: 386.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 65Ų